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Compound of Interest

Compound Name: Phenol, 5-butyl-2-methoxy-

Cat. No.: B15093249 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for "Phenol, 5-butyl-2-methoxy-" was not

readily available. The following information is based on the SDS for a closely related

compound, 2-Methoxy-5-methylphenol, and general guidelines for the disposal of phenolic

compounds. Researchers should always consult their institution's Environmental Health and

Safety (EHS) department for specific protocols and ensure compliance with local, state, and

federal regulations.

This document provides essential safety and logistical information for the proper handling and

disposal of "Phenol, 5-butyl-2-methoxy-" and similar phenolic compounds in a laboratory

setting. The procedural guidance aims to ensure the safety of researchers and minimize

environmental impact.

I. Hazard Identification and Safety Precautions
Phenolic compounds are generally toxic and corrosive. Based on data for similar chemicals,

"Phenol, 5-butyl-2-methoxy-" is expected to be harmful if swallowed, toxic in contact with

skin, and may cause severe skin burns and eye damage.[1] It is also suspected of causing

genetic defects and may cause damage to organs through prolonged or repeated exposure.[1]

Immediate Safety Measures:

Always handle this chemical in a well-ventilated area or under a chemical fume hood.[2]

Avoid inhalation of dust or vapors.[2]
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Prevent contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[3]

Keep the chemical away from incompatible materials such as strong oxidizing agents.[4]

II. Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be worn

when handling phenolic compounds.

Body Part
Personal Protective

Equipment
Specifications

Hands Chemical-resistant gloves
Impervious gloves are

recommended.

Eyes/Face

Safety glasses with side-

shields or goggles, and a face

shield

Ensure eye and face

protection from splashes.

Body
Lab coat, apron, and closed-

toe shoes

A fully buttoned lab coat and

appropriate footwear are

mandatory.[2] An apron may

be necessary if splashing is

likely.[2]

Respiratory NIOSH-approved respirator

Use if ventilation is inadequate

or when exposure limits may

be exceeded.

III. Spill and Emergency Procedures
In the event of a spill, evacuate the area and eliminate all ignition sources.[4] For solid spills,

carefully sweep up the material and place it into a suitable, labeled container for disposal.[4][5]

For liquid spills, absorb the material with sand or another non-combustible absorbent material

and place it in a sealed container for disposal.[4][6] Do not wash spills into the sewer system.

[4][7]
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First Aid:

If inhaled: Move the person to fresh air. Call 911 for immediate medical attention.[2]

In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with

plenty of water.[2] Rapid decontamination is critical.[2]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.[8]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and call a poison center or

doctor immediately.[3]

IV. Proper Disposal Procedures
Phenolic compounds are considered hazardous waste and must be disposed of accordingly.

Never dispose of this chemical down the drain or in the regular trash.[6][7]

Step-by-Step Disposal Plan:

Waste Collection:

Collect all waste containing "Phenol, 5-butyl-2-methoxy-", including contaminated

labware (e.g., pipette tips, tubes, gloves), in a designated and compatible hazardous

waste container.[2][7]

The container must be chemically resistant to phenols and have a secure, tight-fitting lid.

[9]

Labeling:

Clearly label the waste container with the words "Hazardous Waste," the full chemical

name ("Phenol, 5-butyl-2-methoxy-"), and a clear description of the contents.[10]

Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA) that is

at or near the point of generation.[9][10]
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The storage area should be secure, well-ventilated, and away from incompatible materials.

[6]

Do not exceed the storage time limits for hazardous waste as defined by your institution

and local regulations.[1][10]

Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

The primary and safest method for the final disposal of phenolic waste is incineration at a

licensed chemical disposal facility.[6]

V. Quantitative Disposal Data
Specific quantitative limits for the disposal of "Phenol, 5-butyl-2-methoxy-" are not available in

the provided search results and are highly dependent on local, state, and federal regulations.

The following table provides a template for the types of quantitative data that should be

obtained from your institution's EHS department or the approved waste disposal vendor.

Parameter Regulatory Limit Source/Regulation

Maximum Concentration for

Sewer Disposal
Obtain from local authorities e.g., Local Water Authority

RCRA Hazardous Waste Code
Determine based on

characteristics
EPA 40 CFR 261.3[11]

Maximum Allowable Quantity

in SAA
Typically 55 gallons[3] Institutional & EPA Guidelines

Maximum Storage Time in

SAA

Up to 1 year (if quantity is not

exceeded)[9]
Institutional & EPA Guidelines

VI. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

"Phenol, 5-butyl-2-methoxy-" waste.
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Waste Generation
(Phenol, 5-butyl-2-methoxy-)

Is the container empty?

Triple rinse with a suitable solvent.

Yes

Collect all waste in a
compatible, labeled hazardous

waste container.

No

Collect rinsate as hazardous waste. Dispose of empty container
according to institutional policy.

Store in a designated
Satellite Accumulation Area (SAA).

Is the container full or
has the storage time limit been reached?

Contact Environmental Health & Safety (EHS)
for waste pickup.

Yes

Continue to collect waste.

No

Click to download full resolution via product page

Caption: Workflow for the disposal of Phenol, 5-butyl-2-methoxy- waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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